Cas no 866042-87-7 (3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide)

• Product Name: 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide
• CAS No: 866042-87-7
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• CID: 5746449
• PubChem ID: 5093828
• Update Time: 2025-10-30

3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS005110255
• MS-3502
• 3-fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide
• 866042-87-7
• 3-fluoro-N-(2-methoxyphenethyl)benzenecarboxamide
• Benzamide, 3-fluoro-N-[2-(2-methoxyphenyl)ethyl]-
• 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide

• Inchi： 1S/C16H16FNO2/c1-20-15-8-3-2-5-12(15)9-10-18-16(19)13-6-4-7-14(17)11-13/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key： QXJCFWNQMGUAFF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NCCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide

Introduction to 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide (CAS No. 866042-87-7)

3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 866042-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a fluorine atom at the 3-position of the benzene ring and an N-[2-(2-methoxyphenyl)ethyl] side chain introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural features of 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide contribute to its potential biological activity. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Additionally, the 2-methoxyphenyl group introduces hydrophobicity and electronic effects that can influence the compound's pharmacokinetic properties. These structural elements make it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been growing interest in fluorinated benzamides due to their demonstrated efficacy in various therapeutic areas. Studies have shown that fluorine substitution can significantly improve the bioavailability and potency of small molecules. For instance, fluorinated analogs of benzamides have been explored for their potential in treating neurological disorders, inflammatory diseases, and cancer. The compound 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide is no exception, and its unique structure suggests potential applications in these fields.

One of the most compelling aspects of 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide is its potential as a scaffold for developing novel therapeutic agents. The benzamide core is a well-established pharmacophore in medicinal chemistry, with numerous drugs on the market derived from this class. By modifying the substituents on the benzene ring and the side chain, researchers can fine-tune the biological activity of these compounds. The presence of both a fluorine atom and a 2-methoxyphenyl group in 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide suggests that it may exhibit multiple modes of interaction with biological targets, enhancing its therapeutic potential.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow researchers to predict the binding affinity and selectivity of compounds like 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide before conducting expensive wet-lab experiments. By leveraging these tools, scientists can rapidly optimize the structure of this compound to improve its pharmacological properties. This approach has already led to the discovery of several novel drugs that have entered clinical trials.

The synthesis of 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are commonly employed in its synthesis. These methods allow chemists to introduce specific functional groups at desired positions on the benzene ring, enabling the creation of structurally diverse analogs.

Once synthesized, 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide can be subjected to rigorous biological testing to assess its activity against various targets. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential analytical techniques used in characterizing this compound. These methods provide detailed information about its purity, molecular weight, and chemical structure, ensuring that it meets the required standards for further study.

The potential applications of 3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For example, fluorinated benzamides have been shown to exhibit herbicidal and fungicidal activity, making them valuable in crop protection strategies. Additionally, their ability to interact with biological molecules suggests potential uses in designing advanced materials with specific functionalities.

In conclusion,3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide (CAS No. 866042-87-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration in drug discovery and development. With advancements in synthetic chemistry and computational biology,3-Fluoro-N-[2-(2-methoxyphenyl)ethyl]benzamide holds promise for addressing unmet medical needs across various therapeutic areas.